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Compound of Interest

alpha-Bromo-2-chlorophenylacetic
Compound Name: d
aci

Cat. No.: B135925

Essential Safety and Handling Guide: alpha-
Bromo-2-chlorophenylacetic Acid

This document provides immediate and essential safety protocols, operational guidelines, and
disposal procedures for the handling of alpha-Bromo-2-chlorophenylacetic acid. It is
intended for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices.

Chemical Identifier:

» Name: alpha-Bromo-2-chlorophenylacetic acid
e CAS Number: 29270-30-2[1]

e Molecular Formula: CsHeBrClO2[2]

Primary Hazards:

o Causes severe skin burns and eye damage.[1]

e May be corrosive to metals.[1]

o Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[2][3]
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o Suspected of causing genetic defects.

Personal Protective Equipment (PPE)

The following table summarizes the mandatory personal protective equipment required when

handling alpha-Bromo-2-chlorophenylacetic acid.

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles with
side shields or a full-face
shield.[4][5][6]

Protects against splashes of
the corrosive solid or its
solutions, which can cause

severe eye damage.[1]

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Nitrile
rubber).[4][5]

Prevents direct skin contact,
which can result in severe
burns.[1] Regularly inspect
gloves for any signs of
degradation or discoloration
and replace them immediately

if compromised.[6]

Body Protection

A chemical-resistant laboratory

coat or apron.[5][6]

Protects against spills and
contamination of personal
clothing.[1]

Footwear

Closed-toe shoes.[5][6]

Protects feet from potential

spills.

Respiratory Protection

Use in a well-ventilated area.
[1] If dust or aerosols are
generated, use a NIOSH-
approved respirator with an

appropriate cartridge.

Avoid inhalation of dust or
fumes, which can cause

respiratory tract irritation.[1][2]

Operational Plan

Adherence to the following step-by-step procedures is critical for the safe handling of alpha-

Bromo-2-chlorophenylacetic acid.
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1. Preparation and Engineering Controls:
o Before handling, review the Safety Data Sheet (SDS).[5]

e Ensure a chemical fume hood is operational and use it for all manipulations of the solid
compound and its solutions to minimize inhalation exposure.[4][6]

o Locate the nearest emergency eyewash station and safety shower and confirm they are
accessible and functional.

o Have appropriate spill cleanup materials readily available (e.g., absorbent pads, sodium
bicarbonate for neutralization).[7]

2. Handling the Chemical:
o Wear all required PPE as specified in the table above.[1]
 When handling the solid, use dry, clean tools and avoid generating dust.[1]

e If preparing a solution, always add the acid slowly to the solvent, never the other way
around.[5][7]

o Keep containers securely sealed when not in use.[1]

e Avoid contact with incompatible materials, moisture, and ignition sources.[1]

3. Post-Handling and Cleanup:

» Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][7]
o Decontaminate all work surfaces and equipment after use.

o Contaminated clothing should be removed immediately and laundered separately before
reuse.[1]

Disposal Plan

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.brandeis.edu/environmental-health-safety/safety/labs/corrosives.html
https://www.scienceequip.com.au/blogs/news/how-to-handle-caustic-and-corrosive-chemicals-in-a-laboratory
https://questron.ca/top-precautions-you-must-follow-when-handling-corrosive-chemicals-in-the-lab/
https://research.arizona.edu/sites/default/files/cs-chemical_hazard_class_sop_for_corrosives_0_0.pdf
https://store.apolloscientific.co.uk/storage/msds/OR11047_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR11047_msds.pdf
https://www.brandeis.edu/environmental-health-safety/safety/labs/corrosives.html
https://research.arizona.edu/sites/default/files/cs-chemical_hazard_class_sop_for_corrosives_0_0.pdf
https://store.apolloscientific.co.uk/storage/msds/OR11047_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR11047_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR11047_msds.pdf
https://research.arizona.edu/sites/default/files/cs-chemical_hazard_class_sop_for_corrosives_0_0.pdf
https://store.apolloscientific.co.uk/storage/msds/OR11047_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

alpha-Bromo-2-chlorophenylacetic acid is a halogenated organic compound and must be
disposed of as hazardous waste.

1. Waste Segregation and Collection:

» Dispose of alpha-Bromo-2-chlorophenylacetic acid and any materials contaminated with it
in a designated, properly labeled hazardous waste container for "Halogenated Organic
Wastes".[8][9]

» Do not mix with non-halogenated organic waste, as this significantly increases disposal costs
and complexity.[10]

e The waste container must be made of a compatible material (e.g., a corrosive-resistant
container with a resistant inner liner) and kept tightly closed except when adding waste.[9]

2. Labeling and Storage:

e The waste container must be clearly labeled with "Hazardous Waste" and the full chemical
name: "alpha-Bromo-2-chlorophenylacetic acid".[9]

» Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

3. Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Workflow Diagram
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Caption: Workflow for handling alpha-Bromo-2-chlorophenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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